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Compound of Interest

Compound Name: 6-Aminohexanamide

Cat. No.: B1206404

Essential Safety and Handling Guide for 6-
Aminohexanamide

This guide provides crucial safety and logistical information for laboratory professionals,
including researchers, scientists, and drug development experts, who handle 6-
Aminohexanamide. Adherence to these protocols is vital for ensuring personal safety and
maintaining a secure research environment.

Hazard Identification and Classification

6-Aminohexanamide is a chemical compound that requires careful handling due to its
potential health hazards. According to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), its primary hazards are related to skin contact, eye contact, and
ingestion.[1][2]

GHS Hazard Statements:

e H302: Harmful if swallowed.[2]

e H315: Causes skin irritation.[2]

e H319: Causes serious eye irritation.[2]

Handle this chemical in accordance with good industrial hygiene and safety practices.[3]
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Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to minimize exposure and

associated risks. The following table summarizes the recommended PPE for handling 6-

Aminohexanamide.

Protection Type

Equipment Specification

Standard/Reference

Eye/Face Protection

Tightly fitting safety goggles
with side-shields.

Conforming to EN 166 (EU) or
NIOSH (US).[3]

Hand Protection

Chemical-impermeable gloves
(e.g., Nitrile or Neoprene
rubber).

Gloves must satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374 derived from it.[3]

Body Protection

Fire/flame resistant and
impervious clothing; fully

buttoned laboratory coat.

For splash risks, a chemical-
resistant apron over the lab
coat is advised.[3][4]

Respiratory Protection

A full-face respirator is required
if exposure limits are exceeded
or irritation occurs. All handling
should be conducted in a

certified chemical fume hood.

[3]4]

NIOSH (US) or EN 149 (EU)

approved respirators.

Operational Plan: Step-by-Step Handling Protocol

Proper procedures from receipt to disposal are crucial for safety.

Receiving and Storage:

» Upon receipt, inspect the container for any damage or leaks.

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

o Keep away from ignition sources.[3][6]
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Handling and Preparation:

» Ventilation: Always handle 6-Aminohexanamide within a certified chemical fume hood to
prevent the inhalation of dust or aerosols.[4] Ensure adequate ventilation is present in the
work area.[3][6]

» Donning PPE: Before handling, put on all required PPE as specified in the table above.
Gloves must be inspected for integrity prior to use.[3]

e Dispensing: Avoid the formation of dust during handling.[3][6]

e Hygiene: Do not eat, drink, or smoke in the handling area.[2] Wash hands and face
thoroughly after handling and before any breaks.[2] Remove contaminated clothing
immediately.[3]

Emergency and First Aid Procedures

Immediate and appropriate responses to accidental exposure are critical.
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Exposure Route First Aid Protocol

Move the affected person to fresh air. If
) breathing is difficult, administer oxygen. If not
Inhalation ) ] o o
breathing, provide artificial respiration and seek

immediate medical attention.[3]

Immediately remove all contaminated clothing.
Wash the affected skin area with plenty of soap

Skin Contact o
and water. Consult a doctor if irritation occurs.[2]

[3]

Rinse cautiously with pure water for at least 15
minutes, removing contact lenses if present and

Eye Contact ) ) ) ]
easy to do. Seek immediate medical attention.

[3]

Rinse mouth thoroughly with water. Do NOT
) induce vomiting. Never give anything by mouth
Ingestion . .
to an unconscious person. Call a poison control

center or doctor immediately.[3]

Accidental Release (Spills):

Evacuate: Evacuate non-essential personnel from the spill area.[3][6]

e Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent the spill from spreading or entering drains.[3][6]

o Clean-up: Wearing full PPE, collect the spilled material using an inert absorbent. Place the
contaminated material into a suitable, sealed, and properly labeled container for hazardous
waste disposal.[3][4]
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Workflow for Safe Handling and Disposal of 6-Aminohexanamide
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Caption: Workflow for handling 6-Aminohexanamide from receipt to disposal.
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Disposal Plan

Proper disposal of 6-Aminohexanamide and associated contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

Disposal Procedures:

e Unused Compound: Dispose of unused 6-Aminohexanamide as hazardous chemical
waste. It must be collected in a properly labeled and securely sealed container.[4] Contact a
licensed professional waste disposal service for removal.[1]

o Contaminated Materials: Any items that have come into contact with the chemical, such as
gloves, absorbent pads, and disposable labware, must be treated as hazardous waste.[4]
These materials should be placed in a designated, sealed hazardous waste container for
disposal.[4]

e Solutions: Aqueous and organic solutions containing 6-Aminohexanamide must be
collected in separate, appropriate hazardous waste containers.[4] Do not pour any solutions
down the drain.[4]

o Contaminated Packaging: The original packaging, if contaminated, should be disposed of in
the same manner as the unused product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. 6-aminohexanamide - Safety Data Sheet [chemicalbook.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 6-
Aminohexanamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206404#personal-protective-equipment-for-
handling-6-aminohexanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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